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Compound of Interest

Compound Name: 2-Chloro-3-fluoropyridine

Cat. No.: B099640

An essential component in pharmaceutical synthesis and drug development, 2-Chloro-3-
fluoropyridine (CAS No. 17282-04-1) demands rigorous adherence to safety protocols due to
its hazardous properties.[1][2] This technical support guide, designed for laboratory personnel,
provides in-depth, field-proven insights into its safe handling, storage, and emergency
management. As Senior Application Scientists, our goal is to explain not just the "what," but the
"why" behind each recommendation, ensuring a self-validating system of safety in your
experimental work.

Section 1: Hazard Identification & Core Safety Data

Understanding the intrinsic hazards of 2-Chloro-3-fluoropyridine is the foundation of safe
laboratory practice. This compound is a combustible liquid that is harmful if swallowed and can
be fatal if it comes into contact with the skin or is inhaled.[3][4][5] It is known to cause severe
skin irritation and serious eye damage.[3][4]

1.1 GHS Hazard Profile

The Globally Harmonized System (GHS) provides a clear and concise summary of the
compound's dangers. Familiarity with these statements is critical for risk assessment.
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Hazard Class

Hazard Statement

Precautionary Statement
Codes

Flammable Liquids

H227: Combustible liquid

P210: Keep away from
heat/sparks/open flames/hot

surfaces. — No smoking.[3][6]

Acute Toxicity, Oral

H301/H302: Toxic/Harmful if

swallowed

P264, P270, P301+P312,
P330

Acute Toxicity, Dermal

H310: Fatal in contact with skin

P262, P280, P302+P350,
P310, P361

Acute Toxicity, Inhalation

H330: Fatal if inhaled

P260, P271, P284,
P304+P340, P310

Skin Corrosion/Irritation

H315: Causes skin irritation

P264, P280, P302+P352,
P332+P313

Serious Eye Damage/Irritation

H318: Causes serious eye

damage

P280, P305+P351+P338,
P310

Specific Target Organ Toxicity

H335: May cause respiratory
irritation

P261, P271, P304+P340,
P312

Causality Note: The high toxicity, particularly dermal and inhalation, is attributed to its ability to

be readily absorbed and to interfere with critical biological pathways. The pyridine ring,

activated by electron-withdrawing halogen substituents, can interact with nucleophilic sites in

biomolecules, leading to cellular disruption.

1.2 Physicochemical Properties for Risk Assessment

These properties are crucial for designing safe experiments and responding effectively to

incidents.
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Property

Value

Significance for Handling

CAS Number

17282-04-1[3][7]

Unique identifier for accurate

safety information retrieval.

Molecular Formula

CsHsCIFN[3][7]

Required for stoichiometric

Molecular Weight 131.54 g/mol [7] )
calculations.
Any deviation (e.g., yellowing)
Appearance Colorless liquid[1][3] may indicate degradation or
contamination.
Relatively low boiling point
- ) 80 °C at 80-110 hPa (lit.)[1][3] suggests significant vapor
Boiling Point )
[7] pressure at ambient
temperatures.
Density 1.323 g/cm3 at 25 °C (Iit.)[3][7] It is denser than water.
Classified as a combustible
] 63 °C (145.4 °F) - closed o
Flash Point liquid. Vapors can form

cup[3][7]

flammable mixtures with air.

Section 2: Troubleshooting & Frequently Asked

Questions (FAQSs)

This section addresses specific issues and questions that may arise during the use of 2-
Chloro-3-fluoropyridine.

Q1: My bottle of 2-Chloro-3-fluoropyridine has developed a slight yellow tint. Is it safe to use?
A: A color change often indicates decomposition or the presence of impurities. While the
primary hazard profile remains, the compound's reactivity may be altered, potentially leading to
unpredictable side reactions or reduced yields. We recommend running a small-scale test
reaction or purifying the material (e.g., by distillation under reduced pressure) before use in a
critical experiment. The primary cause of degradation is often slow reaction with atmospheric
moisture or light; ensure storage conditions are strictly followed.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.sigmaaldrich.com/CA/en/product/aldrich/636576
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.sigmaaldrich.com/CA/en/product/aldrich/636576
https://www.sigmaaldrich.com/CA/en/product/aldrich/636576
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1719703.htm
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1719703.htm
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.sigmaaldrich.com/CA/en/product/aldrich/636576
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.sigmaaldrich.com/CA/en/product/aldrich/636576
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.sigmaaldrich.com/CA/en/product/aldrich/636576
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q2: | can detect a faint odor of the chemical in the lab, even though I'm working in a fume
hood. What should | do? A:Do not ignore this. An odor indicates that vapors are escaping
containment.

» Verify Fume Hood Function: Check the sash height and the airflow monitor. Ensure the hood
is not cluttered, which can disrupt airflow.

o Check Your Apparatus: Look for any leaks in your experimental setup (e.g., loose joints,
worn septa).

o Review Handling Technique: Ensure all transfers are performed deep within the hood. Keep
the container sealed when not in immediate use.

o Evacuate if Necessary: If the odor is strong or you feel unwell, alert your colleagues, secure
the area, and evacuate. Report the incident to your institution's Environmental Health and
Safety (EHS) department.

Q3: What are the first and most critical actions to take after accidental skin contact? A: Due to
its classification as "Fatal in contact with skin," immediate and thorough decontamination is
critical.

e Immediately go to the nearest safety shower or drench hose.

» Remove all contaminated clothing, shoes, and jewelry while under the shower. Do not
hesitate to cut clothing off if necessary.

o Wash the affected area with copious amounts of water and soap for at least 15 minutes.[6]

o Seek immediate medical attention.[3] Inform medical personnel of the chemical identity (2-
Chloro-3-fluoropyridine, CAS 17282-04-1). Have the Safety Data Sheet (SDS) available.

Q4: What type of glove material provides the best protection against 2-Chloro-3-
fluoropyridine? A: Standard nitrile gloves may offer some protection for incidental contact, but
for prolonged handling or immersion, a more robust solution is required. While the SDS
specifies general "chemical-resistant gloves," for halogenated aromatic compounds, thicker
nitrile gloves (>8 mil) or neoprene gloves are recommended.[8] For high-risk operations,

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.benchchem.com/product/b099640?utm_src=pdf-body
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

consider double-gloving.[8] Always inspect gloves for tears or pinholes before use and remove
them using the proper technique to avoid contaminating your skin.[5][9]

Q5: How should | properly dispose of waste containing 2-Chloro-3-fluoropyridine? A: This
compound must be treated as hazardous waste.

e Segregate Waste: Keep all waste containing this chemical (e.g., reaction residues,
contaminated paper towels, used gloves) in a dedicated, clearly labeled, and sealed
hazardous waste container.

e Avoid Mixing: Do not mix this waste with incompatible materials, such as strong oxidizing
agents or acids.[6][10]

o Follow Institutional Protocols: Your institution's EHS department will have specific procedures
for hazardous waste pickup and disposal. Always follow these local, regional, and national
regulations.[6][11]

Section 3: Experimental Protocols & Workflows
Adherence to standardized workflows is paramount for safety and experimental reproducibility.
3.1 Personal Protective Equipment (PPE) Protocol

The correct sequence for donning and doffing PPE prevents cross-contamination.
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PPE Doffing Sequence (Taking Off)

1. Gloves 2. Face Shield & Goggles 3. Lab Coat 4. Respirator
(Contaminated - use proper technique) (Handle by straps) (Roll inside-out) (Last item to be removed)

PPE Donning Sequence (Putting On)

1. Lab Coat 2. Respirator 3. Safety Goggles 4. Gloves
(Flame-resistant) (If required by risk assessment) & Face Shield (Ensure cuffs are over lab coat sleeves)
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Spill Detected

Alert personnel in immediate area.
Is anyone exposed?

Initiate First Aid (Sec 2, Q3).
Remove victim from area.
Call for medical help.

Assess spill size & location.
Is it a minor spill (<100 mL)
and you are trained to handle it?

Don appropriate PPE.
Remove ignition sources.
Contain spill with absorbent
(vermiculite, sand).

EVACUATE AREA.
Pull fire alarm if necessary.
Call emergency services / EHS.

Collect absorbent material with
non-sparking tools. Place in a
sealed, labeled waste container.

Decontaminate the area.
Dispose of all materials as
hazardous waste.

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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